N-[2-(ethylaminomethyl)phenyl]-4-fluoro-3-methylbenzamide;hydrochloride

• IUPAC Name: N-[2-(ethylaminomethyl)phenyl]-4-fluoro-3-methylbenzamide;hydrochloride
• InChI: InChI=1S/C17H19FN2O.ClH/c1-3-19-11-14-6-4-5-7-16(14)20-17(21)13-8-9-15(18)12(2)10-13;/h4-10,19H,3,11H2,1-2H3,(H,20,21);1H
• InChI Key: QZAZUWMEYYIWMG-UHFFFAOYSA-N
• Canonical SMILES: CCNCC1=CC=CC=C1NC(=O)C2=CC(=C(C=C2)F)C.Cl
• Molecular Formula: C17H20ClFN2O
• Molecular Weight: 322.8 g/mol

Description

N-[2-(ethylaminomethyl)phenyl]-4-fluoro-3-methylbenzamide;hydrochloride (EFMB) is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. EFMB is a benzamide derivative and has been found to possess unique pharmacological properties.

Mechanism of Action

N-[2-(ethylaminomethyl)phenyl]-4-fluoro-3-methylbenzamide;hydrochloride exerts its pharmacological effects by binding to the cannabinoid receptor type 2 (CB2). CB2 receptors are primarily found in immune cells and are involved in the regulation of immune function. This compound has been found to activate CB2 receptors, which leads to a reduction in inflammation and pain.
Biochemical and Physiological Effects:
This compound has been found to possess anti-inflammatory and analgesic properties. It has been reported to reduce the production of pro-inflammatory cytokines and chemokines. This compound has also been found to reduce pain sensitivity in animal models. In addition, this compound has been reported to have a positive effect on the central nervous system and can be used as a potential treatment for neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

N-[2-(ethylaminomethyl)phenyl]-4-fluoro-3-methylbenzamide;hydrochloride has several advantages for lab experiments. It is easy to synthesize and can be obtained in large quantities. This compound is also stable and can be stored for long periods of time. However, this compound has limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for N-[2-(ethylaminomethyl)phenyl]-4-fluoro-3-methylbenzamide;hydrochloride research. One potential application is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. This compound has been found to have a positive effect on the central nervous system and can potentially be used as a treatment for these diseases. Another potential application is in the treatment of inflammatory diseases such as rheumatoid arthritis. This compound has been found to possess anti-inflammatory properties and can potentially be used as a treatment for these diseases. Further research is needed to fully understand the potential applications of this compound in various fields.

Synthesis Methods

N-[2-(ethylaminomethyl)phenyl]-4-fluoro-3-methylbenzamide;hydrochloride can be synthesized through a multi-step process. The first step involves the synthesis of 4-fluoro-3-methylbenzoic acid, which is then converted to 4-fluoro-3-methylbenzoyl chloride. The second step involves the reaction of 2-(ethylaminomethyl)phenylboronic acid with 4-fluoro-3-methylbenzoyl chloride to obtain this compound.

Scientific Research Applications

N-[2-(ethylaminomethyl)phenyl]-4-fluoro-3-methylbenzamide;hydrochloride has been extensively studied for its potential applications in various fields. It has been found to possess anti-inflammatory, analgesic, and anti-cancer properties. This compound has also been reported to have a positive effect on the central nervous system and can be used as a potential treatment for neurodegenerative diseases.